Cas no 105639-08-5 (Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-)

• Product name: Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
• CAS No: 105639-08-5
• MF: C₂₁H₂₈N₂O₃
• MW: 356.45862
• CID: 229472
• PubChem ID: 5271227

Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
• 5-[5-[4-(4,5-dihydro-1,3-oxazol-2-yl)-2-propan-2-ylphenoxy]pentyl]-3-methyl-1,2-oxazole
• 5-{5-[4-(4,5-Dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl}-3-methylisoxazole
• AC1NRQW6
• CHEMBL126398
• Isoxazole, 5-(5-(4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy)pentyl)-3-methyl-
• SureCN9862888
• Isoxazole, 5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
• 5-[5-[4-(4,5-dihydrooxazol-2-yl)-2-isopropyl-phenoxy]pentyl]-3-methyl-isoxazole
• 105639-08-5
• SCHEMBL9862888
• DTXSID30147235

• Inchi： InChI=1S/C21H28N2O3/c1-15(2)19-14-17(21-22-10-12-25-21)8-9-20(19)24-11-6-4-5-7-18-13-16(3)23-26-18/h8-9,13-15H,4-7,10-12H2,1-3H3
• InChI Key： APTWZLHUHMDJPS-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1C=CC(OCCCCCC2ON=C(C)C=2)=C(C(C)C)C=1

Computed Properties

• Exact Mass: 356.20999276g/mol
• Monoisotopic Mass: 356.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų
• XLogP3: 4.5